Cas no 2228579-71-1 (3-(5-bromopyridin-3-yl)pentanedioic acid)

3-(5-Bromopyridin-3-yl)pentanedioic acid is a brominated pyridine derivative featuring a pentanedioic acid moiety, making it a versatile intermediate in organic synthesis and pharmaceutical research. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the dicarboxylic acid group offers opportunities for derivatization or coordination chemistry. This compound is particularly valuable in the development of bioactive molecules, metal-organic frameworks (MOFs), and ligands for catalysis. Its structural features provide a balance of stability and reactivity, suitable for applications in medicinal chemistry and material science. High purity and well-defined stereochemistry ensure reproducibility in synthetic workflows.
3-(5-bromopyridin-3-yl)pentanedioic acid structure
2228579-71-1 structure
Product Name:3-(5-bromopyridin-3-yl)pentanedioic acid
CAS No:2228579-71-1
MF:C10H10BrNO4
MW:288.094702243805
CID:6012371
PubChem ID:165652277
Update Time:2025-06-12

3-(5-bromopyridin-3-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-bromopyridin-3-yl)pentanedioic acid
    • EN300-1934155
    • 2228579-71-1
    • Inchi: 1S/C10H10BrNO4/c11-8-1-7(4-12-5-8)6(2-9(13)14)3-10(15)16/h1,4-6H,2-3H2,(H,13,14)(H,15,16)
    • InChI Key: KLNWCHCZELTUNI-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)C(CC(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 286.97932g/mol
  • Monoisotopic Mass: 286.97932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 87.5Ų

3-(5-bromopyridin-3-yl)pentanedioic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1934155-0.05g
3-(5-bromopyridin-3-yl)pentanedioic acid
2228579-71-1
0.05g
$1104.0 2023-09-17
Enamine
EN300-1934155-0.1g
3-(5-bromopyridin-3-yl)pentanedioic acid
2228579-71-1
0.1g
$1157.0 2023-09-17
Enamine
EN300-1934155-0.25g
3-(5-bromopyridin-3-yl)pentanedioic acid
2228579-71-1
0.25g
$1209.0 2023-09-17
Enamine
EN300-1934155-0.5g
3-(5-bromopyridin-3-yl)pentanedioic acid
2228579-71-1
0.5g
$1262.0 2023-09-17
Enamine
EN300-1934155-1.0g
3-(5-bromopyridin-3-yl)pentanedioic acid
2228579-71-1
1g
$1315.0 2023-06-02
Enamine
EN300-1934155-2.5g
3-(5-bromopyridin-3-yl)pentanedioic acid
2228579-71-1
2.5g
$2576.0 2023-09-17
Enamine
EN300-1934155-5.0g
3-(5-bromopyridin-3-yl)pentanedioic acid
2228579-71-1
5g
$3812.0 2023-06-02
Enamine
EN300-1934155-10.0g
3-(5-bromopyridin-3-yl)pentanedioic acid
2228579-71-1
10g
$5652.0 2023-06-02
Enamine
EN300-1934155-1g
3-(5-bromopyridin-3-yl)pentanedioic acid
2228579-71-1
1g
$1315.0 2023-09-17
Enamine
EN300-1934155-5g
3-(5-bromopyridin-3-yl)pentanedioic acid
2228579-71-1
5g
$3812.0 2023-09-17

Additional information on 3-(5-bromopyridin-3-yl)pentanedioic acid

Introduction to 3-(5-bromopyridin-3-yl)pentanedioic acid (CAS No: 2228579-71-1)

3-(5-bromopyridin-3-yl)pentanedioic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228579-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a unique structural motif combining a pyridine ring with a pentanedioic acid backbone, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery.

The molecular structure of 3-(5-bromopyridin-3-yl)pentanedioic acid consists of a five-carbon chain (pentanedioic acid moiety) linked to a pyridine ring substituted with a bromine atom at the 5-position. This particular arrangement of functional groups imparts distinct chemical reactivity and binding capabilities, which are highly relevant in the design of novel therapeutic agents. The presence of both carboxylic acid groups and a brominated pyridine ring suggests potential interactions with biological targets, making this compound an intriguing subject for medicinal chemists.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to modulate biological pathways effectively. The pyridine scaffold, in particular, is widely recognized for its role in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The introduction of a bromine atom at the 5-position of the pyridine ring further enhances its utility by providing additional sites for chemical modification and interaction with biological targets.

Pentanedioic acid, also known as glutaric acid, is another key component of this compound that contributes to its multifaceted properties. The two carboxylic acid groups in the pentanedioic acid moiety allow for various functionalization strategies, including esterification, amidation, and conjugation with other biomolecules. These modifications can be tailored to enhance solubility, bioavailability, and target specificity, making 3-(5-bromopyridin-3-yl)pentanedioic acid a versatile building block for drug development.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The combination of the pyridine and pentanedioic acid moieties in 3-(5-bromopyridin-3-yl)pentanedioic acid offers a rich scaffold for exploring SAR. By systematically modifying different parts of the molecule, researchers can fine-tune its pharmacological profile to achieve desired therapeutic effects while minimizing side effects.

One of the most compelling aspects of 3-(5-bromopyridin-3-yl)pentanedioic acid is its potential application in the development of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, the brominated pyridine ring could serve as a hydrogen bond acceptor or participate in hydrophobic interactions with protein targets, while the carboxylic acid groups could engage in ionic or covalent binding events. Such interactions are critical for achieving high-affinity binding and effective modulation of biological processes.

Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 3-(5-bromopyridin-3-yl)pentanedioic acid as a drug candidate. These tools allow researchers to predict binding affinities, assess metabolic stability, and identify potential off-target effects before conducting expensive wet-lab experiments. By leveraging these computational approaches, scientists can accelerate the discovery process and prioritize promising compounds for further validation.

The pharmaceutical industry has shown particular interest in developing novel treatments for chronic diseases such as cancer, inflammation, and neurodegenerative disorders. 3-(5-bromopyridin-3-yl)pentanedioic acid represents an exciting opportunity to contribute to this effort by serving as a lead compound or intermediate in synthetic pathways leading to new therapeutics. Its unique structural features make it well-suited for designing molecules that can interact selectively with disease-causing targets while sparing healthy tissues.

In addition to its pharmaceutical applications, 3-(5-bromopyridin-3-yl)pentanedioic acid may find utility in other areas of chemical biology and materials science. For example, its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing more complex molecules with tailored properties. Furthermore, its interaction with biological systems could provide insights into fundamental mechanisms underlying health and disease.

The synthesis of 3-(5-bromopyridin-3-yl)pentanedioic acid presents both challenges and opportunities for organic chemists. While the availability of starting materials and reagents has improved significantly over recent years, optimizing reaction conditions to achieve high yields and purity remains crucial. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, may help address these challenges and streamline production processes.

Ethical considerations are also important when developing new chemical entities like 3-(5-bromopyridin-3-yl)pentanedioic acid. Ensuring that research is conducted responsibly and with appropriate safeguards helps maintain public trust in scientific endeavors while maximizing positive impacts on human health.

In conclusion,3-(5-bromopyridin-3-yldi-pentanoate (CAS No: 2228579–71–1) is a promising compound with diverse applications in pharmaceutical research and beyond. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, 2228579–71–1is poised to play an important role in advancing scientific understanding and improving human health outcomes.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd